Cas no 2711075-47-5 (1H-pyrazole-4-carbonitrile-3,5-d2)

• Product Name: 1H-pyrazole-4-carbonitrile-3,5-d2
• CAS No: 2711075-47-5
• MF: C₄H₃N₃
• MW: 95.0990431308746
• CID: 6826637
• PubChem ID: 172402608
• Update Time: 2025-02-24

1H-pyrazole-4-carbonitrile-3,5-d2 Chemical and Physical Properties

Names and Identifiers

• CS-24804
• 2711075-47-5
• 1H-pyrazole-4-carbonitrile-3,5-d2

• Inchi： 1S/C4H3N3/c5-1-4-2-6-7-3-4/h2-3H,(H,6,7)/i2D,3D
• InChI Key： NUGZBVBZIDWZAD-PBNXXWCMSA-N
• SMILES： N1C([2H])=C(C#N)C([2H])=N1

Computed Properties

• Exact Mass: 95.045250600Da
• Monoisotopic Mass: 95.045250600Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.5Ų